Cas no 933012-91-0 (2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid)

• Product Name: 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid
• CAS No: 933012-91-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5733593
• Update Time: 2025-07-18

2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid

• Inchi： 1S/C10H14N2O2/c1-7-2-3-9-8(4-7)5-12(11-9)6-10(13)14/h5,7H,2-4,6H2,1H3,(H,13,14)
• InChI Key： VVHRJENERNBEBU-UHFFFAOYSA-N
• SMILES： OC(CN1C=C2C(CCC(C)C2)=N1)=O

Additional information on 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid

Comprehensive Overview of 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid (CAS No. 933012-91-0)

The compound 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid (CAS No. 933012-91-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroindazole core linked to an acetic acid moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid has surged, driven by advancements in medicinal chemistry and small-molecule therapeutics. The compound's indazole scaffold is particularly noteworthy, as it is a common pharmacophore in drugs targeting inflammation, metabolic disorders, and neurological conditions. This aligns with current trends in personalized medicine and targeted therapy, where precise molecular interactions are crucial.

From a synthetic perspective, CAS No. 933012-91-0 exemplifies the growing importance of highly functionalized intermediates in organic synthesis. Its acetic acid side chain offers versatility for further derivatization, enabling the creation of novel analogs with tailored properties. This is particularly relevant in the context of fragment-based drug design, where small, modular building blocks are used to construct complex drug candidates.

The compound's potential extends to bioconjugation applications, where its reactive groups can be exploited for labeling or linking to biomolecules. This is a hot topic in chemical biology, as researchers seek new tools for probing cellular processes. Additionally, the tetrahydroindazole moiety may contribute to improved pharmacokinetic properties, such as enhanced solubility or metabolic stability, which are critical factors in drug optimization.

Quality control and characterization of 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid are essential for ensuring its reliability in research. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are typically employed to verify its purity and structural integrity. These aspects are frequently searched by professionals looking for analytical methods for heterocyclic compounds.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like CAS No. 933012-91-0 are gaining attention for their potential to address unmet medical needs. Its structural features make it a promising candidate for further investigation in hit-to-lead optimization and structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to its core structure might influence bioactivity.

In conclusion, 2-(5-methyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid represents an exciting area of research at the intersection of organic chemistry and drug discovery. Its versatility and potential applications make it a compound worth watching in the coming years, particularly as the scientific community seeks innovative solutions to complex biological challenges.